Cas no 2138816-94-9 (4-(2-Bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene)

• Product Name: 4-(2-Bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene
• CAS No: 2138816-94-9
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 6429187
• PubChem ID: 165465072
• Update Time: 2025-11-05

4-(2-Bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene
• 2138816-94-9
• EN300-802153
• 4-(2-Bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene

• Inchi： 1S/C12H15BrO2/c1-9(2)15-11-5-4-10(6-7-13)8-12(11)14-3/h4-9H,1-3H3/b7-6+
• InChI Key： FOIJEFYWOUKBRE-VOTSOKGWSA-N
• SMILES： Br/C=C/C1C=CC(=C(C=1)OC)OC(C)C

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(2-Bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene

Chemical Profile of 4-(2-Bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene (CAS No. 2138816-94-9)

4-(2-Bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene, identified by the CAS number 2138816-94-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzene core substituted with an allyl bromide moiety, a methoxy group, and an isopropoxy group, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and synthetic applications.

The structural composition of this compound includes several key functional groups that contribute to its potential biological activity. The presence of the allyl bromide side chain suggests possible reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are widely employed in the synthesis of biaryl compounds. These types of reactions are particularly relevant in the development of novel pharmaceutical agents, where biaryl structures are often found in bioactive molecules.

The methoxy group at the 2-position of the benzene ring and the isopropoxy group at the 1-position introduce both electronic and steric effects that can influence the compound's interaction with biological targets. The methoxy group is known to be a common pharmacophore in many drugs due to its ability to modulate receptor binding affinity. In contrast, the isopropoxy group may contribute to solubility and metabolic stability, factors that are critical for drug-like properties.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl-substituted compounds with diverse functional groups. The< strong>4-(2-Bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene structure aligns well with this trend, as it combines elements that have been previously investigated for their therapeutic effects. For instance, related compounds containing allyl bromide groups have shown promise in inhibiting certain enzymes and receptors implicated in inflammatory and neurological disorders.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The allyl bromide functionality allows for facile introduction of additional aromatic or heteroaromatic rings through cross-coupling reactions, enabling the creation of polycyclic structures that may exhibit enhanced biological activity. Such transformations are particularly relevant in modern drug design, where multi-target interactions are often sought after to achieve synergistic therapeutic effects.

The synthesis of 4-(2-Bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene (CAS No. 2138816-94-9) involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a suitable precursor to introduce the allyl bromide side chain, followed by selective methylation and etherification to achieve the desired substitution pattern. These synthetic strategies are well-established in organic chemistry and can be adapted to produce derivatives with modified biological properties.

Evaluation of this compound's pharmacological profile has revealed several interesting findings. Preliminary studies suggest that it may interact with enzymes such as cytochrome P450s, which play a crucial role in drug metabolism. Additionally, its structural features hint at potential interactions with G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are common targets for therapeutic intervention.

The< strong>4-(2-Bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene molecule also exhibits interesting physicochemical properties that make it suitable for further development. Its solubility profile indicates potential for oral administration, while its stability under various conditions suggests suitability for formulation into solid dosage forms. These attributes are essential for translating preclinical findings into clinical applications.

In conclusion, 4-(2-Bromoethenyl)-2-methoxy-1-(propan-2-yloxy)benzene (CAS No. 2138816-94-9) represents a valuable scaffold for pharmaceutical research due to its unique structural features and synthetic versatility. Its combination of functional groups positions it as a promising candidate for further investigation into various therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will remain at the forefront of drug discovery efforts.